Cas no 121133-60-6 (3,4,5-Piperidinetriol,2-(hydroxymethyl)-1-pentyl-, (2R,3R,4R,5S)-)

3,4,5-Piperidinetriol,2-(hydroxymethyl)-1-pentyl-, (2R,3R,4R,5S)- structure
121133-60-6 structure
Product Name:3,4,5-Piperidinetriol,2-(hydroxymethyl)-1-pentyl-, (2R,3R,4R,5S)-
CAS No:121133-60-6
MF:C11H23NO4
MW:233.304623842239
CID:200948
PubChem ID:129374
Update Time:2025-04-19

3,4,5-Piperidinetriol,2-(hydroxymethyl)-1-pentyl-, (2R,3R,4R,5S)- Chemical and Physical Properties

Names and Identifiers

    • 3,4,5-Piperidinetriol,2-(hydroxymethyl)-1-pentyl-, (2R,3R,4R,5S)-
    • (2R,3R,4R,5S)-2-(Hydroxymethyl)-1-pentyl-3,4,5-piperidinetriol
    • N-pentyl-1-deoxynojirimycin
    • (2R-(2alpha,3beta,4alpha,5beta))-2-(Hydroxymethyl)-1-pentyl-3,4,5-piperidinetriol
    • (2R,3R,4R,5S)-2-(hydroxymethyl)-1-pentylpiperidine-3,4,5-triol
    • 3,4,5-Piperidinetriol, 2-(hydroxymethyl)-1-pentyl-, (2R-(2alpha,3beta,4alpha,5beta))-
    • Pentyldnm
    • UNII-5M3UVZ2DXU
    • SCHEMBL9798003
    • 2-(hydroxymethyl)-1-pentylpiperidine-3,4,5-triol
    • 5M3UVZ2DXU
    • CHEMBL1651549
    • 121133-60-6
    • DTXSID50923694
    • BDBM50335399
    • N-pentyl-1-deoxy-nojirimycin
    • Inchi: 1S/C11H23NO4/c1-2-3-4-5-12-6-9(14)11(16)10(15)8(12)7-13/h8-11,13-16H,2-7H2,1H3/t8-,9+,10-,11-/m1/s1
    • InChI Key: HCZQIIVHWYFIPW-LMLFDSFASA-N
    • SMILES: O[C@H]1[C@@H]([C@H](CN(CCCCC)[C@@H]1CO)O)O

Computed Properties

  • Exact Mass: 233.162708
  • Monoisotopic Mass: 233.162708
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 202
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 84.2
  • XLogP3: -0.1

Experimental Properties

  • Density: 1.201
  • Boiling Point: 405.5°Cat760mmHg
  • Flash Point: 216.1°C
  • Refractive Index: 1.539
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